Cas no 1903309-31-8 (N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide)

• Product Name: N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide
• CAS No: 1903309-31-8
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 6165285
• PubChem ID: 168004249
• Update Time: 2025-05-20

N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide
• 1903309-31-8
• N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]pyridine-4-carboxamide

• Inchi： 1S/C16H23N5O2/c1-11-10-14(22)20-16(18-11)21-8-4-13(5-9-21)19-15(23)12-2-6-17-7-3-12/h2-3,6-7,11,13,16,18H,4-5,8-10H2,1H3,(H,19,23)(H,20,22)
• InChI Key： AOKXZABZZDJTBI-UHFFFAOYSA-N
• SMILES： O=C1CC(C)NC(N1)N1CCC(CC1)NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 317.18517499g/mol
• Monoisotopic Mass: 317.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.4Ų

Additional information on N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide

Introduction to N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide (CAS No. 1903309-31-8)

N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide, with the CAS number 1903309-31-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structure that integrates multiple heterocyclic rings, represents a promising candidate for further exploration in drug discovery and development.

The chemical structure of this compound includes a pyrimidine core modified with a piperidine and pyridine moiety, which are common motifs in biologically active molecules. The presence of the 4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl group suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes involved in cancer metabolism. The pyrimidine scaffold in N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide has been shown to exhibit inhibitory effects on various kinases and other enzymes that play a role in tumor growth and progression. This makes it an attractive candidate for further investigation as a potential therapeutic agent.

One of the key features of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the pyrimidine, piperidine, and pyridine rings creates a unique chemical profile that allows it to bind to specific sites on enzymes and receptors. This specificity is crucial for ensuring that the compound exerts its intended biological effect while minimizing off-target effects.

Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against several enzymes involved in cancer metabolism. For example, research has shown that analogs of N-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-ylpyridine-4-carboxamide can inhibit the activity of mTOR, an enzyme that plays a critical role in cell growth and survival. Additionally, these compounds have been found to interfere with the activity of other enzymes such as PI3K and AKT, which are also involved in cancer cell proliferation.

The development of new drugs often involves optimizing the chemical structure of lead compounds to improve their potency, selectivity, and pharmacokinetic properties. In the case of N-(4-methyl-pyrimidinone)-N'-(pyridinecarbonyl)piperidine (CAS No. 1903309318), researchers have focused on modifying various functional groups within the molecule to enhance its biological activity. By systematically altering substituents such as the methyl group on the pyrimidine ring or the carboxamide moiety on the pyridine ring, scientists can fine-tune the properties of the compound to make it more effective against target enzymes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as combinatorial chemistry and high-throughput screening has enabled researchers to rapidly explore large libraries of derivatives and identify those with enhanced biological activity. These approaches have been instrumental in accelerating the drug discovery process and bringing new therapeutic agents to market more quickly.

In addition to its potential as an anti-cancer agent, N-(4-methyl-pyrimidinone)-N'-(pyridinecarbonyl)piperidine has also shown promise in other therapeutic areas. For instance, studies have indicated that it may have applications in treating inflammatory diseases by modulating the activity of enzymes involved in inflammation pathways. Furthermore, its ability to interact with specific biological targets suggests that it could be repurposed for other diseases where similar mechanisms are involved.

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good solubility in both water and organic solvents, which is important for formulating it into effective drug products. Additionally, its metabolic stability suggests that it can be administered orally without being rapidly broken down by digestive enzymes.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like N-(4-methyl-pyrimidinone)-N'-(pyridinecarbonyl)piperidine will remain at the forefront of drug discovery efforts. Their unique chemical structures provide a rich foundation for designing molecules with tailored biological activities, making them valuable tools for understanding disease processes and developing new treatments.

In conclusion, N-(4-methyl-pyrimidinone)-N'-(pyridinecarbonyl)piperidine (CAS No. 1903309318) is a multifaceted compound with significant potential in pharmaceutical applications. Its complex structure allows it to interact with multiple biological targets, making it a versatile candidate for further exploration in drug discovery and development. As research advances, this compound is likely to play an important role in addressing various diseases and improving patient outcomes.